1-(4-(Trifluoromethoxy)phenylsulfonyl)piperidin-4-ol

• Molecular Formula: C12H14F3NO4S
• Molecular Weight: 325.31 g/mol
• IUPAC Name: 1-[4-(trifluoromethoxy)phenyl]sulfonylpiperidin-4-ol
• InChI: InChI=1S/C12H14F3NO4S/c13-12(14,15)20-10-1-3-11(4-2-10)21(18,19)16-7-5-9(17)6-8-16/h1-4,9,17H,5-8H2
• InChI Key: WUGGZYAGCINFQV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)S(=O)(=O)C2=CC=C(C=C2)OC(F)(F)F

Description

1-(4-(Trifluoromethoxy)phenylsulfonyl)piperidin-4-ol is a useful research compound. Its molecular formula is C12H14F3NO4S and its molecular weight is 325.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

NaBH4 was added to a solution of 1-(4-(trifluoromethoxy)phenylsulfonyl)piperidin-4-one (1.0 g, 3.0 mmol) in MeOH (15 ml) at 0° C. and stirred at 0° C. for 45 minutes. The reaction was quenched with water (30 ml) and hydrochloric acid (2 M, 5 ml), extracted with EtOAc, washed with water (×2) and brine, dried (MgSO4) and evaporated under reduced pressure to give 1-(4-(trifluoromethoxy)phenylsulfonyl)piperidin-4-ol (1.0 g, 100%).